![molecular formula C9H5ClOS B3236091 3-Chlorobenzo[c]thiophene-1-carbaldehyde CAS No. 136132-56-4](/img/structure/B3236091.png)
3-Chlorobenzo[c]thiophene-1-carbaldehyde
Overview
Description
3-Chlorobenzo[c]thiophene-1-carbaldehyde is a chemical compound that belongs to the family of heterocyclic compounds. It is a key intermediate in the synthesis of various biologically active compounds. The compound has a wide range of applications in scientific research, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of 3-Chlorobenzo[c]thiophene-1-carbaldehyde is not fully understood. However, studies have shown that the compound exhibits significant biological activity, including antiviral, anticancer, and anti-inflammatory activity. The compound is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chlorobenzo[c]thiophene-1-carbaldehyde are still being studied. However, studies have shown that the compound exhibits significant biological activity, including antiviral, anticancer, and anti-inflammatory activity. The compound is believed to have an impact on various biological processes, including cell proliferation, apoptosis, and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Chlorobenzo[c]thiophene-1-carbaldehyde in lab experiments include its high purity, stability, and low toxicity. The compound is also readily available and relatively inexpensive. However, the limitations of using the compound in lab experiments include its limited solubility in water and some organic solvents, which can make it difficult to work with.
Future Directions
There are several future directions for the use of 3-Chlorobenzo[c]thiophene-1-carbaldehyde in scientific research. One area of interest is the synthesis of new biologically active compounds using 3-Chlorobenzo[c]thiophene-1-carbaldehyde as a key intermediate. Another area of interest is the study of the compound's mechanism of action and its impact on various biological processes. Additionally, the development of new methods for the synthesis of 3-Chlorobenzo[c]thiophene-1-carbaldehyde and its derivatives could lead to new applications in material science and drug discovery.
Conclusion
In conclusion, 3-Chlorobenzo[c]thiophene-1-carbaldehyde is a key intermediate in the synthesis of various biologically active compounds. The compound has a wide range of applications in scientific research, including medicinal chemistry, drug discovery, and material science. The compound exhibits significant biological activity, including antiviral, anticancer, and anti-inflammatory activity. The future directions for the use of 3-Chlorobenzo[c]thiophene-1-carbaldehyde in scientific research include the synthesis of new biologically active compounds, the study of its mechanism of action, and the development of new methods for its synthesis.
Scientific Research Applications
3-Chlorobenzo[c]thiophene-1-carbaldehyde has a wide range of applications in scientific research. It is used as a key intermediate in the synthesis of various biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The compound is also used in material science for the synthesis of polymers and liquid crystals.
properties
IUPAC Name |
3-chloro-2-benzothiophene-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClOS/c10-9-7-4-2-1-3-6(7)8(5-11)12-9/h1-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXOSZXIBLCPNBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SC(=C2C=C1)Cl)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chlorobenzo[c]thiophene-1-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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